Cas no 17441-87-1 (6-hydroxy-3',5-dimethoxy-1-methyl-1,2,3,8,9,9a-hexahydro-4'H-spiro[benzo[de]quinoline-7,1'-cyclohexa[2,5]dien]-4'-one)

• Product Name: 6-hydroxy-3',5-dimethoxy-1-methyl-1,2,3,8,9,9a-hexahydro-4'H-spiro[benzo[de]quinoline-7,1'-cyclohexa[2,5]dien]-4'-one
• CAS No: 17441-87-1
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 1359675
• PubChem ID: 192938
• Update Time: 2025-04-20

6-hydroxy-3',5-dimethoxy-1-methyl-1,2,3,8,9,9a-hexahydro-4'H-spiro[benzo[de]quinoline-7,1'-cyclohexa[2,5]dien]-4'-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-3',5-dimethoxy-1-methyl-1,2,3,8,9,9a-hexahydro-4'H-spiro[benzo[de]quinoline-7,1'-cyclohexa[2,5]dien]-4'-one
• 1,2,3,8,9,9a-Hexahydro-6-hydroxy-3',5-dimethoxy-1-methylspiro(7H-benzo(de)quinoline-7,1'-(2,5)cyclohexadien)-4'-one
• (7R,9aS)-1,2,3,8,9,9a-Hexahydro-6-hydroxy-3',5-dimethoxy-1-methylspiro[7H-benzo[de]quinoline-7,1'-[2,5]cyclohexadien]-4'-one
• Kreysiginone
• 6-Hydroxy-3',5-dimethoxy-1-methyl-1,2,3,8,9,9a-hexahydrospiro[benzo[de]quinoline-7,1'-cyclohexa[2,5]dien]-4'-one
• DTXSID10938507
• 17441-87-1
• 6-hydroxy-2',5-dimethoxy-1-methylspiro[3,8,9,9a-tetrahydro-2H-benzo[de]quinoline-7,4'-cyclohexa-2,5-diene]-1'-one

• Inchi： 1S/C20H23NO4/c1-21-9-6-12-10-15(24-2)19(23)18-17(12)13(21)4-7-20(18)8-5-14(22)16(11-20)25-3/h5,8,10-11,13,23H,4,6-7,9H2,1-3H3
• InChI Key： MVSOEABWRCVGSX-UHFFFAOYSA-N
• SMILES： COC1C(=O)C=CC2(C3=C4C(=CC(=C3O)OC)CCN(C)C4CC2)C=1

Computed Properties

• Exact Mass: 341.16279
• Monoisotopic Mass: 341.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.3
• Boiling Point: 529.5°C at 760 mmHg
• Flash Point: 274°C
• Refractive Index: 1.638
• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Homoproaporphines